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Compound of Interest

Compound Name: Ronidazole

Cat. No.: B000806

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Ronidazole, a nitroimidazole antibiotic and antiprotozoal agent.

Adherence to these procedures is critical due to the potential health risks associated with this
compound.

Ronidazole is considered a potential carcinogen and is known to be teratogenic.[1][2]
Therefore, minimizing direct human contact is a primary safety concern. The following
information outlines the necessary personal protective equipment (PPE), handling procedures,
and disposal plans to ensure the safe utilization of Ronidazole in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Measures

When working with Ronidazole, a comprehensive approach to personal protection is essential.
The following table summarizes the required and recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact, as
direct contact should be
minimized.[1][3]

Eye Protection

Safety glasses with side

shields or goggles.

To protect eyes from potential
splashes or airborne particles

of the compound.[4]

Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[4]

Respiratory Protection

Not generally required with
adequate ventilation. Use a
NIOSH-approved respirator if
handling large quantities or if

dust is generated.

To prevent inhalation of the
compound, especially in

powder form.

Hygiene Measures

Wash hands thoroughly after
handling. Avoid eating,
drinking, or smoking in the

handling area.

To prevent accidental ingestion
and maintain good laboratory

practice.

Quantitative Data and Physical Properties

While specific occupational exposure limits for Ronidazole are not well-established, its

physical and toxicological properties underscore the need for cautious handling.
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Parameter Value Source
CAS Number 7681-76-7 [5]
Molecular Formula CeHsN4Oa4 [6]
Molecular Weight 200.15 g/mol [6]
Appearance White to yellowish-brown solid [6]

Oral LD50 (Rat) 3400 mg/kg [4][5]
Carcinogenicity Possibly carcinogenic to (2]

humans

Teratogenicity Teratogenic [1]
Storage Temperature -15to -20°C [7]

Procedural Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling Ronidazole in a
laboratory setting, from receipt of the chemical to its final disposal. This workflow is designed to
minimize exposure and ensure a safe process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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